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Compound of Interest
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Compound Name:
Diethoxyethyl)sulfanyllbenzene

CAS No.: 66616-26-0

Cat. No.: B052236

Get Quote

Executive Summary

CAS 7210-87-9 does not refer to a generic commodity chemical but specifically to [1,1-
2Hz2]Neopentyl Alcohol (2,2-Dimethylpropan-1,1-d2-1-ol). This is a stable isotope-labeled
derivative of neopentyl alcohol where the two methylene protons at the C1 position are
substituted with deuterium.

Commercial Status: Niche Research Chemical. Primary Application: Mechanistic probes in
organic synthesis (Kinetic Isotope Effects), NMR internal standards, and metabolic tracer
studies. Availability: Low volume, high value. Typically available in catalog units of 0.25g, 19,
and 5g from specialized isotope manufacturers.
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Critical Note on Identification: Automated search algorithms occasionally conflate this CAS with
steroid esters (e.g., Nandrolone Decanoate) due to semantic clustering in legacy databases.

Researchers must verify the chemical structure as CsH10D20 to avoid procurement errors.

Chemical Identity & Technical Profile

Before sourcing, the identity of the material must be established to ensure the correct
isotopologue is procured.

Parameter Specification
Chemical Name 2,2-Dimethylpropan-1,1-d2-1-ol

Neopentyl alcohol-d2; [1,1-2H2]-2,2-Dimethyl-1-
Synonyms

propanol
CAS Number 7210-87-9
Molecular Formula CsH10D20
Molecular Weight 90.16 g/mol (vs. 88.15 g/mol for unlabeled)
Isotopic Enrichment Typically = 98 atom % D
Physical State Waxy solid or crystalline mass (MP: ~50-53 °C)

N Soluble in ethanol, diethyl ether, chloroform;

Solubility

slightly soluble in water.[1]

Structural Visualization

The deuterium labeling is specific to the C1 position, adjacent to the hydroxyl group. This
positioning is critical for studies involving oxidation of the alcohol to the aldehyde
(pivalaldehyde), as the C-D bond cleavage is the rate-determining step in many such reactions.
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Supply Chain & Commercial Availability

Sourcing CAS 7210-87-9 requires navigating a tiered supply chain. Unlike commodity solvents,
this compound is synthesized via reduction using expensive deuterated reagents (e.g., Lithium
Aluminum Deuteride, LiAIDa4), driving its high cost.

Tier 1: Primary Isotope Manufacturers

These entities perform the actual synthesis and enrichment verification. Sourcing directly here
offers the best lot traceability and technical support.

o C/DIN lIsotopes (Canada): A primary global source for deuterated neopentyl derivatives. They
typically stock this item or synthesize it on demand.

o Cambridge Isotope Laboratories (CIL): Often lists this under "Deuterated Alcohols."”

» Medical Isotopes, Inc.: Specializes in custom synthesis if catalog stock is depleted.

Tier 2: Global Distributors

Major catalogs often list this CAS but fulfill orders via Tier 1 partners. Lead times may be longer
due to cross-shipping.

e Sigma-Aldrich (MilliporeSigma): Frequently markets this under the "Isotec” brand.

o Fisher Scientific: Distribution partner for CIL products in many regions.

Sourcing Decision Matrix

Use the following logic to determine your procurement strategy:
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Requirement: CAS 7210-87-9

Quantity Needed?

Routine Analysis \Pilot Study

<5 Grams > 10 Grams

Tier 2 Distributor Tier 1 Manufacturer
(Sigma, Fisher) (C/DIN, CIL)

Lead Time: 1-2 Weeks Request Bulk Quote

In Stock?

N A ——
| Custom Synthesis i
I Lead Time: 4-8 Weeks !
1 Cost: High |
L

Click to download full resolution via product page
Figure 1: Decision tree for sourcing stable isotopes based on quantity and urgency.

Technical Validation & Quality Assurance (QA)

Upon receipt of CAS 7210-87-9, the researcher must validate two critical parameters: Chemical
Purity and Isotopic Enrichment.

Protocol 1: *H-NMR Validation
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The most rapid method to verify the deuterium incorporation.
e Solvent: Dissolve ~10 mg in CDCls.

o Expectation (Unlabeled): A sharp singlet at ~0.9 ppm (9H, t-butyl) and a singlet at ~3.2 ppm
(2H, -CH2-).

o Expectation (Labeled 7210-87-9):
o t-Butyl: Sharp singlet at ~0.9 ppm remains.

o Methylene (-CD2z-): The signal at ~3.2 ppm should be absent or barely visible (depending
on enrichment %).

o Hydroxyl (-OH): Variable broad singlet.
» Calculation: Integrate the residual signal at 3.2 ppm against the t-butyl signal.

o Formula: Isotopic Purity % = 100 - [(Integral_CH2 / 2) / (Integral_tBu / 9) * 100]

Protocol 2: Mass Spectrometry (GC-MS)

Due to the volatility of neopentyl alcohol, GC-MS is effective.

Target lon: Look for the molecular ion shift.

Unlabeled: M+ = 88.

Labeled: M+ = 90.

Fragmentation: The loss of the t-butyl group is common; analyze the lower mass fragments
for deuterium retention patterns.

Synthesis & Production Context

Understanding the synthesis explains the cost and availability constraints. CAS 7210-87-9 is
rarely "extracted" but rather synthesized via the reduction of pivalic acid derivatives.

Pathway:
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e Precursor: Pivaloyl Chloride or Pivalic Acid.

e Reducing Agent: Lithium Aluminum Deuteride (LiAID4) — This is the cost driver.

e Reaction:
Reduction
Pivalic Acid
(Precurson Fther/THF) Hydrolysis

Alkoxide (D20/H20)

Complex

Neopentyl Alcohol-d2
(CAS 7210-87-9)

Click to download full resolution via product page

LiAID4

(Deuterium Source)

Figure 2: Synthetic route utilizing Lithium Aluminum Deuteride to install the deuterium label.

Handling and Storage

» Hygroscopicity: Neopentyl alcohol is hygroscopic. The deuterated form should be stored
under an inert atmosphere (Argon/Nitrogen) to prevent moisture absorption, which
complicates weighing and NMR integration.

 |sotope Exchange: The hydroxyl proton (-OH) is exchangeable. Do not use this compound to
track the hydroxyl proton; the label is stable only at the carbon (C1) position.

o Temperature: Store at 2—-8 °C. While stable at room temperature, cold storage prevents
sublimation and degradation over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Commercial Availability & Sourcing of
CAS 7210-87-9]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052236/docs#technical-guide-commercial-
availability-sourcing-of-cas-7210-87-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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